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Introduction

Furaltadone, a nitrofuran antibiotic, has been widely used in veterinary medicine to treat and
prevent bacterial infections in livestock and aquaculture.[1][2] However, due to concerns about
the carcinogenic and mutagenic properties of its residues, the use of furaltadone in food-
producing animals has been banned in many countries, including the European Union.[1][3]

Following administration, furaltadone is rapidly metabolized, and its residues become
covalently bound to tissue proteins. The tissue-bound metabolite, 3-amino-5-morpholinomethyl-
2-oxazolidinone (AMO2Z), is stable and persistent, making it a key marker for detecting the
illegal use of furaltadone.[1][4] This document provides detailed application notes and
protocols for the quantitative detection of AMOZ using a competitive enzyme-linked
immunosorbent assay (ELISA) kit.

Principle of the Assay
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The AMOZ ELISA kit is a competitive immunoassay. The microtiter plate is pre-coated with an
AMOZ-protein conjugate. During the assay, AMOZ present in the sample competes with a fixed
amount of horseradish peroxidase (HRP)-labeled AMOZ for binding to a limited number of
specific antibodies.

After an incubation period, unbound components are washed away. A substrate solution is then
added, which develops a color in the presence of the HRP enzyme. The intensity of the color is
inversely proportional to the concentration of AMOO in the sample.[1] The concentration is
determined by comparing the optical density of the sample with a standard curve.[5][6]

Quantitative Data Summary

The performance characteristics of commercially available AMOZ ELISA kits are summarized in
the table below. These values are indicative and may vary between different kit manufacturers
and sample matrices.

Parameter Performance Characteristics

0.04 ppb - 0.15 ppb for various matrices

Detection Limit (LOD) including muscle, liver, honey, milk, and egg.[5]

[7]

0 ppb, 0.05 ppb, 0.15 ppb, 0.45 ppb, 1.35 ppb,

Standard Range
4.05 ppb[5]

Cross-Reactivity AMOZ: 100%; AOZ, AHD, SEM: < 0.1%][2][5]

Muscle, Liver, Egg: 80% + 25%; Honey, Milk:
Sample Recovery Rate 75% * 15%; Milk powder, Egg powder, Feed:
85% =+ 25%][5]

Intra-assay Precision (CV%) < 10%[8]

Inter-assay Precision (CV%) < 10%][8]

Experimental Protocols
Materials Required (Not included in the Kit)

e Homogenizer
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e Centrifuge

o Water bath or incubator

» Nitrogen evaporator (optional)

o \ortex mixer

» Micropipettes and tips

e Graduated cylinders

e Deionized water

e Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

e Potassium phosphate, dibasic (K2HPO4)

o Ethyl acetate

e N-hexane

e 2-Nitrobenzaldehyde (derivatization reagent)

Dimethyl sulfoxide (DMSO)

Reagent Preparation

e 1 M HCI: Dilute concentrated HCI with deionized water.
e 1 M NaOH: Dissolve 4g of NaOH in 100 mL of deionized water.[5]
e 0.1 M K2HPOA4: Dissolve 11.4g of K2HPO4¢3H20 in 500 mL of deionized water.[5]

o Derivatization Reagent (10 mM 2-nitrobenzaldehyde in DMSO): Prepare fresh before use.
Dissolve 15.2 mg of 2-nitrobenzaldehyde in 10 mL of DMSO.[1]
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o Wash Buffer: Dilute the concentrated wash buffer provided in the kit with deionized water
according to the kit instructions (typically 1:19).[5]

Sample Preparation

The following are generalized protocols. Specific protocols may vary depending on the sample
matrix and the ELISA kit manufacturer.

For Muscle, Liver, Fish, and Shrimp Samples:
Weigh 1.0 g of the homogenized sample into a centrifuge tube.

Add 4 mL of deionized water, 0.5 mL of 1 M HCI, and 100 pL of freshly prepared
derivatization reagent.[5]

Vortex for 5 minutes.[5]

Incubate overnight (approximately 16 hours) at 37°C or for 3 hours at 50°C in a water bath.

[5]

Allow the sample to cool to room temperature.

Add 5 mL of 0.1 M K2HPO4, 0.4 mL of 1 M NaOH, and 5 mL of ethyl acetate.[5]
Vortex for 5 minutes.[5]

Centrifuge at 4000 rpm for 10 minutes.[5]

Transfer 2.5 mL of the upper ethyl acetate layer to a clean tube.

Evaporate the solvent to dryness at 50-60°C under a gentle stream of nitrogen or in a water
bath.[5]

Re-dissolve the residue in 1 mL of reconstitution buffer (provided in the kit) or a mixture of n-
hexane and sample diluent as per the Kkit's instructions.

The resulting solution is ready for ELISA analysis.

For Milk Samples:
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e Take 5 mL of milk into a centrifuge tube.

o Add reagents to precipitate proteins as specified by the kit manufacturer (e.g.,
Na2Fe(CN)5NO and ZnSO4 solutions).[5]

o Centrifuge to obtain a clear supernatant.[5]

o Proceed with the derivatization and extraction steps as described for muscle samples,
starting from the addition of HCI and derivatization reagent to the supernatant.[5]

ELISA Assay Procedure

o Allow all reagents and samples to reach room temperature before use.

e Add 50 pL of each standard and prepared sample solution into the appropriate wells of the
microtiter plate in duplicate.[1]

e Add 50 pL of HRP Conjugate to each well.[5]

e Add 50 pL of Antibody Working Solution to each well.[5]

o Cover the plate and incubate at 25°C for 45 minutes in the dark.[5]

e Wash the plate 3-5 times with diluted wash buffer.[1][2]

e Add 50 pL of Substrate Reagent A and 50 pL of Substrate Reagent B to each well.[5]
 Incubate at 25°C for 15 minutes in the dark for color development.[5]

e Add 50 pL of Stop Solution to each well to terminate the reaction. The color will change from
blue to yellow.[2]

o Read the optical density (OD) at 450 nm using a microplate reader within 10 minutes.

Data Analysis

o Calculate the average absorbance for each set of standards and samples.
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o Calculate the percentage of binding (%B/B0) for each standard and sample using the
following formula: %B/B0 = (Average OD of standard or sample / Average OD of zero
standard) x 100

e Plot a standard curve of the %B/B0 (Y-axis) versus the concentration of the standards (X-
axis) on a semi-logarithmic scale.

o Determine the concentration of AMOZ in the samples by interpolating their %B/B0 values
from the standard curve.

e Multiply the obtained concentration by the appropriate dilution factor from the sample
preparation step to get the final concentration in the original sample.

Visualizations
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Caption: Experimental workflow for AMOZ detection using ELISA.
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Caption: Principle of Competitive ELISA for AMOZ detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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